Cas no 5401-13-8 (1-chloro-2-(chloromethyl)-3-dichlorophosphoryloxy-2-(dichlorophosphoryloxymethyl)propane)
5401-13-8 structure
Product Name:1-chloro-2-(chloromethyl)-3-dichlorophosphoryloxy-2-(dichlorophosphoryloxymethyl)propane
CAS No:5401-13-8
MF:C12H15NO6S
MW:301.31560254097
CID:1589205
PubChem ID:221045
Update Time:2025-04-21
1-chloro-2-(chloromethyl)-3-dichlorophosphoryloxy-2-(dichlorophosphoryloxymethyl)propane Chemical and Physical Properties
Names and Identifiers
-
- 1-chloro-2-(chloromethyl)-3-dichlorophosphoryloxy-2-(dichlorophosphoryloxymethyl)propane
- EINECS 226-156-1
- 2,2-Bis(chloromethyl)propane-1,3-diyl bis(dichlorophosphate)
- AC1L2WUV
- CTK8D6172
- AC1Q3VHB
- 2,2-bis(chloromethyl)propane-1,3-diyl bis(phosphorodichloridate)
- N,N-Bis-<
- 2-carboxy-aethyl>
- -benzolsulfamid
- 3,3'-Benzolsulfonylimino-di-propionsaeure
- AR-1D1167
- 3,3'-benzenesulfonylimino-di-propionic acid
- EINECS 226-156-1; 2,2-Bis(chloromethyl)propane-1,3-diyl bis(dichlorophosphate); AC1L2WUV; CTK8D6172; AC1Q3VHB; 2,2-bis(chloromethyl)propane-1,3-diyl bis(phosphorodichloridate); N,N-Bis-< 2-carboxy-aethyl> -benzolsulfamid; 3,3'-Benzolsulfonylimino-di-propionsaeure; AR-1D1167; 3,3'-benzenesulfonylimino-di-propionic acid;
- SMR000019260
- N-(2-carboxyethyl)-N-(phenylsulfonyl)-beta-alanine
- SR-01000079454
- HMS2352J23
- MLS000084914
- NSC4755
- NSC-4755
- 5401-13-8
- SR-01000079454-1
- CHEMBL1876170
-
- Inchi: 1S/C12H15NO6S/c14-11(15)6-8-13(9-7-12(16)17)20(18,19)10-4-2-1-3-5-10/h1-5H,6-9H2,(H,14,15)(H,16,17)
- InChI Key: AUNHWJRZKLUWCF-UHFFFAOYSA-N
- SMILES: S(C1C=CC=CC=1)(N(CCC(=O)O)CCC(=O)O)(=O)=O
Computed Properties
- Exact Mass: 403.80324
- Monoisotopic Mass: 301.062
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 20
- Rotatable Bond Count: 8
- Complexity: 417
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 120Ų
Experimental Properties
- Density: 1.433
- Boiling Point: 560.7°C at 760 mmHg
- Flash Point: 292.9°C
- Refractive Index: 1.585
- PSA: 52.6
- LogP: 1.70750
1-chloro-2-(chloromethyl)-3-dichlorophosphoryloxy-2-(dichlorophosphoryloxymethyl)propane Related Literature
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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